Cas no 175586-66-0 (Japondipsaponin E1)

• Product Name: Japondipsaponin E1
• CAS No: 175586-66-0
• MF: C₅₉H₉₆O₂₆
• MW: 1221.37796211243
• CID: 2721681
• Update Time: 2025-07-17

Japondipsaponin E1 Chemical and Physical Properties

Names and Identifiers

• Japondipsaponin E1

• Inchi： 1S/C59H96O26/c1-24-34(64)39(69)41(71)48(77-24)83-46-38(68)30(21-61)80-51(44(46)74)82-45-35(65)25(2)78-50(43(45)73)84-47-36(66)28(63)22-76-52(47)81-33-12-13-55(5)31(56(33,6)23-62)11-14-58(8)32(55)10-9-26-27-19-54(3,4)15-17-59(27,18-16-57(26,58)7)53(75)85-49-42(72)40(70)37(67)29(20-60)79-49/h9,24-25,27-52,60-74H,10-23H2,1-8H3/t24-,25-,27-,28-,29+,30+,31+,32+,33-,34-,35-,36-,37+,38+,39+,40-,41+,42+,43+,44+,45+,46-,47+,48-,49-,50-,51-,52-,55-,56-,57+,58+,59-/m0/s1
• InChI Key： PBZLWDJLELZIJE-NPVALFJQSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@H](CO1)O)O)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)O)O)[C@H]1CC[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C)CC[C@@]5(C(=O)O[C@H]6[C@@H]([C@H]([C@@H]([C@@H](CO)O6)O)O)O)CCC(C)(C)C[C@H]5C4=CC[C@@H]32)[C@]1(C)CO

Computed Properties

• Exact Mass: 1220.61898316 g/mol
• Monoisotopic Mass: 1220.61898316 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 26
• Heavy Atom Count: 85
• Rotatable Bond Count: 14
• Complexity: 2370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 33
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 413
• Molecular Weight: 1221.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Triterpene glycosides

Additional information on Japondipsaponin E1

Recent Advances in Japondipsaponin E1 (CAS: 175586-66-0) Research: A Comprehensive Review

Japondipsaponin E1 (CAS: 175586-66-0), a triterpenoid saponin isolated from traditional medicinal plants, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features and potent bioactivities, has been the subject of multiple studies aimed at elucidating its pharmacological mechanisms and therapeutic potential. The growing body of evidence suggests that Japondipsaponin E1 exhibits promising anti-inflammatory, anti-cancer, and immunomodulatory properties, making it a compelling candidate for further drug development.

Recent studies have focused on the molecular mechanisms underlying the biological effects of Japondipsaponin E1. A 2023 publication in the Journal of Natural Products demonstrated that this compound exerts its anti-cancer effects through the modulation of the PI3K/AKT/mTOR signaling pathway, leading to apoptosis in various cancer cell lines. The research team employed advanced techniques including LC-MS/MS analysis and molecular docking simulations to confirm the interaction between Japondipsaponin E1 and key regulatory proteins in this pathway. These findings provide a solid foundation for the development of Japondipsaponin E1-based therapeutics for cancer treatment.

In addition to its anti-cancer properties, Japondipsaponin E1 has shown remarkable immunomodulatory effects. A recent study published in Frontiers in Pharmacology (2024) revealed that this compound can selectively inhibit pro-inflammatory cytokines while promoting anti-inflammatory mediators in macrophage cells. The researchers utilized a combination of in vitro and in vivo models to demonstrate that Japondipsaponin E1 significantly reduces inflammation in rheumatoid arthritis models, suggesting its potential application in autoimmune diseases. The study also identified the NF-κB and MAPK pathways as primary targets of Japondipsaponin E1's immunomodulatory action.

The pharmacokinetic profile of Japondipsaponin E1 has been another area of active investigation. A 2024 study in Drug Metabolism and Disposition employed advanced analytical techniques to characterize the absorption, distribution, metabolism, and excretion (ADME) properties of this compound. The results indicated that while Japondipsaponin E1 shows moderate oral bioavailability, its plasma protein binding and tissue distribution characteristics make it suitable for targeted delivery approaches. Researchers are currently exploring various formulation strategies, including nanoparticle encapsulation and prodrug approaches, to enhance the therapeutic potential of this compound.

From a structural perspective, recent synthetic biology approaches have enabled the heterologous production of Japondipsaponin E1 in engineered microbial systems. A breakthrough study in Metabolic Engineering (2023) successfully reconstructed the biosynthetic pathway of Japondipsaponin E1 in Saccharomyces cerevisiae, achieving yields that could support industrial-scale production. This development addresses one of the major challenges in Japondipsaponin E1 research - the limited availability from natural sources - and opens new possibilities for structure-activity relationship studies and derivative development.

Looking forward, the research community is actively investigating the potential of Japondipsaponin E1 in combination therapies and multi-target approaches. Preliminary data from several laboratories suggest synergistic effects when Japondipsaponin E1 is combined with conventional chemotherapeutic agents or other natural products. These findings, coupled with the compound's favorable safety profile in preclinical models, position Japondipsaponin E1 as a promising candidate for translational research in the coming years.